Cas no 2138175-60-5 (methyl 5-amino-4-(2,2-dimethylpropyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-(2,2-dimethylpropyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate
• CAS No: 2138175-60-5
• MF: C₁₆H₂₀FN₃O₂
• MW: 305.3473072052
• CID: 5982364
• PubChem ID: 165800348
• Update Time: 2025-05-19

methyl 5-amino-4-(2,2-dimethylpropyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-(2,2-dimethylpropyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate
• 2138175-60-5
• EN300-1121232

• Inchi： 1S/C16H20FN3O2/c1-16(2,3)9-12-13(15(21)22-4)19-20(14(12)18)11-7-5-10(17)6-8-11/h5-8H,9,18H2,1-4H3
• InChI Key： YPEQAMHFEQDDMI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(=C(C(C(=O)OC)=N1)CC(C)(C)C)N

Computed Properties

• Exact Mass: 305.15395505g/mol
• Monoisotopic Mass: 305.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-4-(2,2-dimethylpropyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate

Introduction to Methyl 5-amino-4-(2,2-dimethylpropyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate (CAS No. 2138175-60-5)

Methyl 5-amino-4-(2,2-dimethylpropyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate, identified by its CAS number 2138175-60-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic molecules, which have been extensively studied due to their diverse biological activities and potential therapeutic applications.

The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of an amino group at the 5-position, a fluorine substituent at the 4-position of the phenyl ring, and a carboxylate ester group at the 3-position of the pyrazole ring makes this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in pyrazole derivatives as pharmacological agents due to their ability to modulate various biological pathways. The fluorine atom in particular is known to enhance the metabolic stability and binding affinity of molecules, making it a valuable feature in drug design. Additionally, the bulky 2,2-dimethylpropyl group at the 4-position of the pyrazole ring may influence the compound's solubility and pharmacokinetic properties.

Current research in the field of medicinal chemistry has highlighted the potential of pyrazole-based compounds in treating a wide range of diseases, including cancer, inflammation, and infectious diseases. Studies have demonstrated that pyrazole derivatives can interact with target proteins and enzymes, leading to therapeutic effects. For instance, some pyrazole compounds have been shown to inhibit kinases and other enzymes involved in cancer cell proliferation.

The synthesis of Methyl 5-amino-4-(2,2-dimethylpropyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions, followed by functional group transformations such as halogenation, esterification, and amination. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, may be employed to achieve the desired product structure.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography may be used to determine the crystal structure if single crystals are obtained.

Evaluation of the biological activity of Methyl 5-amino-4-(2,2-dimethylpropyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate involves in vitro and in vivo assays to assess its interaction with biological targets. In vitro studies often include enzyme inhibition assays, cell-based assays, and receptor binding studies. These experiments help determine whether the compound exhibits any significant activity against disease-related targets.

In vivo studies are crucial for understanding the pharmacological profile of a new compound. Animal models are used to evaluate parameters such as efficacy, toxicity, and pharmacokinetics. Positive results from preclinical studies can lead to further development efforts aimed at translating the compound into a clinical candidate.

The role of computational chemistry in drug discovery has become increasingly important in recent years. Molecular modeling techniques can be used to predict how Methyl 5-amino-4-(2,2-dimethylpropyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate interacts with biological targets at the atomic level. This information can guide experimental design and help optimize lead compounds for better efficacy and reduced side effects.

The development of novel drug candidates is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Each step from initial synthesis to final clinical trials involves careful planning and execution. The use of advanced technologies such as high-throughput screening (HTS) has accelerated the discovery process by allowing rapid testing of large libraries of compounds for biological activity.

Molecular probes based on pyrazole derivatives have been instrumental in understanding various biological mechanisms. For example, fluorescently labeled pyrazole compounds have been used as tools to study protein-protein interactions and enzyme kinetics. These probes provide valuable insights into cellular processes that can inform drug design strategies.

The future direction of research on Methyl 5-amino-4-(2,2-dimethylpropyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate may include exploring its potential as an intermediate for more complex drug candidates or investigating its mechanism of action in greater detail. Advances in synthetic methodologies could also enable the preparation of analogues with enhanced properties.

In conclusion, Methyl 5-amino-4-(2,2-dimethylpropyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate represents an exciting opportunity for further exploration in pharmaceutical chemistry. Its unique structural features make it a promising candidate for developing new therapeutic agents targeting various diseases. Continued research efforts will be essential to unlock its full potential and contribute to advancements in medicine.